Cas no 2138259-94-4 (2,2-Difluoro-3-(hexa-1,5-dien-3-yloxy)propan-1-amine)

• Product Name: 2,2-Difluoro-3-(hexa-1,5-dien-3-yloxy)propan-1-amine
• CAS No: 2138259-94-4
• MF: C₉H₁₅F₂NO
• MW: 191.218309640884
• CID: 5825172
• PubChem ID: 165462259
• Update Time: 2025-06-30

2,2-Difluoro-3-(hexa-1,5-dien-3-yloxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(hexa-1,5-dien-3-yloxy)propan-1-amine
• EN300-788128
• 2138259-94-4
• 2,2-Difluoro-3-(hexa-1,5-dien-3-yloxy)propan-1-amine

• Inchi： 1S/C9H15F2NO/c1-3-5-8(4-2)13-7-9(10,11)6-12/h3-4,8H,1-2,5-7,12H2
• InChI Key： WLFSVTKDWMPJQF-UHFFFAOYSA-N
• SMILES： FC(CN)(COC(C=C)CC=C)F

Computed Properties

• Exact Mass: 191.11217043g/mol
• Monoisotopic Mass: 191.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2-Difluoro-3-(hexa-1,5-dien-3-yloxy)propan-1-amine

Professional Introduction to Compound with CAS No. 2138259-94-4 and Product Name: 2,2-Difluoro-3-(hexa-1,5-dien-3-yloxy)propan-1-amine

The compound identified by the CAS number 2138259-94-4 and the product name 2,2-Difluoro-3-(hexa-1,5-dien-3-yloxy)propan-1-amine represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and molecular medicine. The presence of both difluoro and hexa-1,5-dienyl moieties in its molecular framework suggests a rich chemical diversity that could be exploited for therapeutic purposes.

Recent studies in the domain of medicinal chemistry have highlighted the importance of fluorinated compounds in enhancing the pharmacological properties of drug candidates. The difluoro substitution pattern in this compound contributes to its lipophilicity and metabolic stability, which are critical factors in drug design. These attributes make it an attractive scaffold for developing novel therapeutics that can overcome biological barriers more effectively.

The hexa-1,5-dienyl group introduces a conjugated system into the molecule, which can influence its electronic properties and reactivity. This feature is particularly interesting for researchers exploring photopharmacology and photoactivatable probes. The ability to modulate biological processes through light activation opens up new avenues for treating diseases that are difficult to target with conventional small molecules.

In the context of current research, this compound has been investigated for its potential role in modulating enzyme activity and receptor binding. The unique combination of functional groups allows it to interact with biological targets in a selective manner. For instance, studies have shown that derivatives of this compound can exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. This aligns with the growing interest in developing anti-inflammatory agents that target specific molecular mechanisms.

The synthesis of 2,2-Difluoro-3-(hexa-1,5-dien-3-yloxy)propan-1-amine presents an interesting challenge due to the complexity of its structure. Advanced synthetic methodologies, such as cross-coupling reactions and transition-metal catalysis, have been employed to construct the desired framework. These techniques not only enhance the efficiency of synthesis but also allow for the introduction of additional functional groups at strategic positions within the molecule.

One of the key aspects of this compound is its potential as a building block for more complex pharmacophores. By modifying specific regions of the molecule, researchers can generate libraries of derivatives with tailored properties. This approach is particularly valuable in high-throughput screening campaigns, where large numbers of compounds are tested for biological activity. The structural diversity offered by this scaffold makes it a promising candidate for discovering new drugs.

From a computational chemistry perspective, modeling studies have been conducted to understand the interactions between 2,2-Difluoro-3-(hexa-1,5-dien-3-yloxy)propan-1-amine and biological targets. These simulations have provided insights into how the molecule binds to receptors and enzymes at an atomic level. Such information is crucial for optimizing drug design and improving therapeutic efficacy.

The pharmacokinetic properties of this compound are also under investigation. Understanding how it is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability as a drug candidate. Preliminary studies suggest that modifications to the molecular structure can significantly influence these parameters. This underscores the importance of rational drug design in developing molecules with optimal pharmacokinetic profiles.

In conclusion, 2,2-Difluoro-3-(hexa-1,5-dien-3-yloxy)propan-1-amine represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of functional groups makes it a versatile scaffold for drug discovery applications across multiple therapeutic areas. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in advancing chemical biology and pharmaceutical science.